Ethyl 2-bromo-4-chloro-6-fluorobenzoate
Overview
Description
Ethyl 2-bromo-4-chloro-6-fluorobenzoate is a chemical compound with the molecular formula C9H7BrClFO2 . Its average mass is 281.506 Da and its monoisotopic mass is 279.930176 Da .
Molecular Structure Analysis
The molecular structure of Ethyl 2-bromo-4-chloro-6-fluorobenzoate consists of 9 carbon atoms, 7 hydrogen atoms, 1 bromine atom, 1 chlorine atom, 1 fluorine atom, and 2 oxygen atoms .Scientific Research Applications
Synthesis and Chemical Reactions
Ethyl 2-bromo-4-chloro-6-fluorobenzoate is a compound involved in various chemical synthesis processes and reactions. Its applications are predominantly found in the preparation of complex molecules and in the study of reaction mechanisms.
Regioselective Ortho-lithiation
The compound participates in regioselective ortho-lithiation processes, where deprotonation occurs adjacent to a fluorine atom when treated with specific bases and butyllithium, demonstrating its utility in directing functional group installation (Mongin & Schlosser, 1996).
Synthesis of Thromboxane Receptor Antagonist
It is used in the scalable synthesis of thromboxane receptor antagonists through a regioselective Heck cross-coupling strategy, showcasing its importance in pharmaceutical synthesis (D. C. W. and C. Mason, 1998).
Novel Synthesis of 4H-1,4-Benzoxazines
Ethyl 2-bromo-4-chloro-6-fluorobenzoate is involved in the novel synthesis of 4H-1,4-benzoxazines, indicating its role in creating valuable heterocyclic compounds (Noriaki Kudo, Satoru Furuta, Kazuo Sato, 1996).
Environmental and Biological Studies
In addition to its chemical synthesis applications, derivatives of ethyl 2-bromo-4-chloro-6-fluorobenzoate are studied for their environmental degradation processes and potential biological activities.
Degradation by Pseudomonas putida
The degradation of chloro- and bromobenzoates by bacterial strains like Pseudomonas putida highlights the environmental fate of such compounds and their halogenated derivatives (Engesser & Schulte, 1989).
Antiviral and Cytotoxic Activities
Research into new pyrazole- and isoxazole-based heterocycles derived from ethyl 2-bromo-4-chloro-6-fluorobenzoate derivatives explores their antiviral and cytotoxic activities, contributing to the development of potential therapeutic agents (Dawood et al., 2011).
properties
IUPAC Name |
ethyl 2-bromo-4-chloro-6-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrClFO2/c1-2-14-9(13)8-6(10)3-5(11)4-7(8)12/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALLDPJQVAMAMRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1Br)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrClFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.50 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-bromo-4-chloro-6-fluorobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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